Cas no 1131410-83-7 (Ethyl N-(4-Chloropyridin-2-yl)carbamothioylcarbamate)

• Product Name: Ethyl N-(4-Chloropyridin-2-yl)carbamothioylcarbamate
• CAS No: 1131410-83-7
• MF: C₉H₁₀ClN₃O₂S
• MW: 259.712599277496
• MDL: MFCD23131139
• CID: 2880242
• PubChem ID: 90016559
• Update Time: 2023-11-22

Ethyl N-(4-Chloropyridin-2-yl)carbamothioylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1-ethoxycarbonyl-3-(4-chloro-pyridin-2-yl)-thiourea
• ethyl N-[(4-chloropyridin-2-yl)carbamothioyl]carbamate
• ethyl [(4-chloropyridin-2-yl)carbamothioyl]carbamate
• Ethyl N-(4-Chloropyridin-2-yl)carbamothioylcarbamate

• MDL： MFCD23131139
• Inchi： 1S/C9H10ClN3O2S/c1-2-15-9(14)13-8(16)12-7-5-6(10)3-4-11-7/h3-5H,2H2,1H3,(H2,11,12,13,14,16)
• InChI Key： ZFHHOZNZAFCDBP-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)NC(NC(=O)OCC)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• XLogP3: 2.5
• Topological Polar Surface Area: 95.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives